Cas no 89240-36-8 (1H-Pyrrolizine-3-carboxylic acid, hexahydro-6-(mercaptomethyl)-5-oxo-)

• Product Name: 1H-Pyrrolizine-3-carboxylic acid, hexahydro-6-(mercaptomethyl)-5-oxo-
• CAS No: 89240-36-8
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 607250
• PubChem ID: 71323006
• Update Time: 2025-04-19

1H-Pyrrolizine-3-carboxylic acid, hexahydro-6-(mercaptomethyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3-carboxylic acid, hexahydro-6-(mercaptomethyl)-5-oxo-
• 5-oxo-6-(sulfanylmethyl)-1,2,3,6,7,8-hexahydropyrrolizine-3-carboxylic acid
• 89240-36-8
• 5-Oxo-6-(sulfanylmethyl)hexahydro-1H-pyrrolizine-3-carboxylic acid
• DTXSID30752626

• Inchi： 1S/C9H13NO3S/c11-8-5(4-14)3-6-1-2-7(9(12)13)10(6)8/h5-7,14H,1-4H2,(H,12,13)
• InChI Key： AFBNFFUDGCJFBA-UHFFFAOYSA-N
• SMILES： SCC1C(N2C(C(=O)O)CCC2C1)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų